Cas no 5755-58-8 (1-Propanol,3-[(4-chlorophenyl)thio]-)

• Product Name: 1-Propanol,3-[(4-chlorophenyl)thio]-
• CAS No: 5755-58-8
• MF: C₂₃H₂₈O₇
• MW: 416.464227676392
• CID: 384260
• PubChem ID: 1364711
• Update Time: 2025-04-19

1-Propanol,3-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[(4-chlorophenyl)thio]-
• 1-[4-[2-hydroxy-3-(2-methoxy-4-propanoylphenoxy)propoxy]-3-methoxyphenyl]propan-1-one
• 1,1'-{(2-Hydroxypropane-1,3-diyl)bis[oxy(3-methoxy-4,1-phenylene)]}dipropan-1-one
• 1-propanone, 1,1'-[(2-hydroxy-1,3-propanediyl)bis[oxy(3-methoxy-4,1-phenylene)]]bis-
• 1,1'-(((2-hydroxypropane-1,3-diyl)bis(oxy))bis(3-methoxy-4,1-phenylene))bis(propan-1-one)
• NPD603
• 1,1'-{(2-hydroxypropane-1,3-diyl)bis[oxy(3-methoxybenzene-4,1-diyl)]}dipropan-1-one
• 1-{4-[2-HYDROXY-3-(2-METHOXY-4-PROPANOYLPHENOXY)PROPOXY]-3-METHOXYPHENYL}PROPAN-1-ONE
• AKOS001608095
• SR-01000422858
• SR-01000422858-1
• 5755-58-8
• Oprea1_403761
• Cambridge id 5755588
• BIM-0031728.P001
• DTXSID70362208
• CBMicro_031775

• Inchi： 1S/C23H28O7/c1-5-18(25)15-7-9-20(22(11-15)27-3)29-13-17(24)14-30-21-10-8-16(19(26)6-2)12-23(21)28-4/h7-12,17,24H,5-6,13-14H2,1-4H3
• InChI Key： ZPRYCPWLOCWSSN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC)=O)=CC=1OC)CC(COC1C=CC(C(CC)=O)=CC=1OC)O

Computed Properties

• Exact Mass: 416.18354
• Monoisotopic Mass: 416.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 592.8°Cat760mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.543
• PSA: 91.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones